Cas no 731825-89-1 (ethyl 3-amino-1-benzyl-4-cyano-1H-pyrrole-2-carboxylate)

• Product Name: ethyl 3-amino-1-benzyl-4-cyano-1H-pyrrole-2-carboxylate
• CAS No: 731825-89-1
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• MDL: MFCD08444800
• CID: 2122882
• PubChem ID: 16228237
• Update Time: 2025-04-21

ethyl 3-amino-1-benzyl-4-cyano-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-benzyl-4-cyano-1H-pyrrole-2-carboxylic acid ethyl ester
• ETHYL 3-AMINO-1-BENZYL-4-CYANO-1H-PYRROLE-2-CARBOXYLATE
• CTFXLMKFSORQCG-UHFFFAOYSA-N
• MFCD08444800
• EN300-29779
• DB-339121
• AKOS027254923
• Z228588550
• 731825-89-1
• ethyl3-amino-1-benzyl-4-cyano-1H-pyrrole-2-carboxylate
• WS-00692
• SB62852
• CS-0037322
• SCHEMBL3063647
• ETHYL 3-AMINO-1-BENZYL-4-CYANOPYRROLE-2-CARBOXYLATE
• ethyl 3-amino-1-benzyl-4-cyano-1H-pyrrole-2-carboxylate

• MDL： MFCD08444800
• Inchi： 1S/C15H15N3O2/c1-2-20-15(19)14-13(17)12(8-16)10-18(14)9-11-6-4-3-5-7-11/h3-7,10H,2,9,17H2,1H3
• InChI Key： CTFXLMKFSORQCG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(C#N)=CN1CC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 269.116426730Da
• Monoisotopic Mass: 269.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81Ų